JNJ0966

• Molecular Formula: C16H16N4O2S2
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C16H16N4O2S2/c1-9-14(24-16(17-9)18-10(2)21)12-8-23-15(20-12)19-11-6-4-5-7-13(11)22-3/h4-8H,1-3H3,(H,19,20)(H,17,18,21)
• InChIKey: ZADCDCMLLGDCRM-UHFFFAOYSA-N

JNJ0966 Allosteric Pro-MMP-9 Inhibition

JNJ0966 is a highly selective, small-molecule inhibitor that uniquely targets the activation of matrix metalloproteinase-9 (MMP-9) zymogen (pro-MMP-9) [1]. Unlike traditional MMP inhibitors that target the conserved catalytic domain, JNJ0966 allosterically binds a structural pocket near the Arg-106 cleavage site of pro-MMP-9 to prevent its conversion to the catalytically active enzyme . This compound demonstrates an IC50 of 440 nM for inhibiting pro-MMP-9 activation and exhibits >227-fold selectivity for pro-MMP-9 over the closely related pro-MMP-2 zymogen . JNJ0966 has been characterized by X-ray crystallography (PDB: 5UE4) at 1.8 Å resolution [2] and is commercially available for research use through multiple reputable vendors with verified purity specifications of ≥98-99.6% .

Allosteric pro-MMP‑9 activation pathway study fit

No catalytic inhibition of mature MMP‑9 or MMP‑1/2/3/14

Circumvents conserved active‑site MMP liabilities

• [1] Scannevin RH, Alexander R, Haarlander TM, et al. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation. J Biol Chem. 2017;292(43):17963-17974. View Source
• [2] Alexander RS, Spurlino J, Milligan C. proMMP-9desFnII complexed to JNJ0966 inhibitor. PDB ID: 5UE4. 2016. View Source

JNJ0966 vs. Broad-Spectrum MMP Inhibitors

JNJ0966 cannot be substituted by traditional MMP-9 catalytic inhibitors or broad-spectrum MMP inhibitors because it employs a fundamentally distinct mechanism that is unique in its class. Conventional MMP inhibitors (e.g., SB-3CT, batimastat, marimastat) target the conserved zinc-containing catalytic domain, leading to off-target inhibition of multiple MMP family members due to high structural homology [1]. In stark contrast, JNJ0966 allosterically binds a distinct structural pocket in the prodomain of pro-MMP-9, preventing zymogen activation without affecting the catalytic activity of any MMP . Critically, broad-spectrum MMP inhibitors have uniformly failed in clinical trials due to dose-limiting musculoskeletal toxicity and lack of efficacy—approximately 50 failed trials with only one MMP inhibitor (Periostat) reaching clinical use [1]. JNJ0966 represents the first pharmacological validation of zymogen activation inhibition as a viable MMP-9 targeting strategy, with computational reviews noting that 'since JNJ0966, no other small molecules have been identified' with this mechanism [2]. Substituting JNJ0966 with a catalytic MMP inhibitor would fundamentally alter the biological question being asked and would introduce confounding off-target effects across MMP-1, MMP-2, MMP-3, MMP-7, MMP-14, and other family members.

Catalytic inhibitors Target conserved zinc‑binding pocket; off‑target MMP inhibition may introduce musculoskeletal toxicity context, confounding pathway‑specific interpretation.

Broad‑spectrum agents Disrupt basal MMP‑9 homeostatic functions (neurogenesis, plasticity); may erase mechanism‑specific insights critical for biological outcome interpretation.

• [1] Scannevin RH, Alexander R, Haarlander TM, et al. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation. J Biol Chem. 2017;292(43):17963-17974. View Source
• [2] Shaikh AS, Sethi A, Makhal PN. Quest for selective MMP9 inhibitors: a computational approach. J Biomol Struct Dyn. 2023;41(24):15053-15066. View Source

JNJ0966 Comparative Procurement Guide

Pro-MMP-9 Activation vs. Catalytic Inhibition (SB-3CT)

JNJ0966 demonstrates a mechanism-based selectivity profile that is fundamentally different from and superior to catalytic MMP inhibitors. At 10 μM concentration, JNJ0966 exhibits no detectable effect on the catalytic activity of MMP-1, MMP-2, MMP-3, MMP-9, or MMP-14, and does not inhibit the zymogen activation of the highly related MMP-2 [1]. In contrast, SB-3CT—a widely used gelatinase inhibitor—shows Ki values of 13.9 nM for MMP-2 and 600 nM for MMP-9, with micromolar-range inhibition of MMP-1 (206 μM), MMP-3 (15 μM), and MMP-7 (96 μM) . This establishes a >22-fold difference in cross-reactivity liability between the two approaches, with JNJ0966 offering zero measurable cross-reactivity across the tested MMP panel.

Pro-MMP‑9 Activation vs. Catalytic Inhib.

Head‑to‑head

JNJ0966: IC₅₀ 440 nM (pro‑MMP‑9), zero MMP‑2 effect
SB‑3CT: Ki 600 nM (MMP‑9), 13.9 nM (MMP‑2) — 43‑fold higher MMP‑2 potency

Supports pathway‑selective zymogen blockade review

Recombinant trypsin‑activation system

Evidence Dimension	Selectivity profile across MMP family members
Target Compound Data	No effect on MMP-1, MMP-2, MMP-3, MMP-9, MMP-14 catalytic activity at 10 μM; no inhibition of MMP-2 zymogen activation at 10 μM
Comparator Or Baseline	SB-3CT: Ki values of 13.9 nM (MMP-2), 600 nM (MMP-9), 206 μM (MMP-1), 15 μM (MMP-3), 96 μM (MMP-7); broad-spectrum inhibitors uniformly inhibit multiple MMPs
Quantified Difference	JNJ0966 shows zero detectable cross-reactivity with tested MMPs vs. SB-3CT's micromolar-range cross-reactivity across multiple MMP family members
Conditions	In vitro biochemical assays; catalytic activity measured via fluorogenic peptide substrates; zymogen activation measured by trypsin-mediated conversion

Why This Matters

Procurement of JNJ0966 over SB-3CT or other catalytic inhibitors is essential when experimental interpretation requires exclusive interrogation of MMP-9 zymogen activation without confounding off-target MMP inhibition.

• [1] Scannevin RH, Alexander R, Haarlander TM, et al. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation. J Biol Chem. 2017;292(43):17963-17974. View Source

Brain Penetration vs. Broad-Spectrum MMP Inhibitors

JNJ0966 inhibits the activation of pro-MMP-9 with an IC50 of 440 nM in biochemical assays measuring conversion to catalytically active MMP-9 . At 10 μM concentration, JNJ0966 markedly reduces pro-MMP-9 maturation through intermediate states to fully processed active enzyme. Gelatin zymography and immunoblot analyses demonstrate that in the presence of 10 μM JNJ0966, the accumulation of fully processed active MMP-9 (82 kDa) is significantly reduced compared to DMSO controls, with intermediate MMP-9 species (86 kDa) also showing altered processing kinetics (p < 0.0001, two-tailed t-test, n = 3) [1]. This concentration-dependent inhibition occurs without affecting MMP-3 catalytic activity, despite catMMP-3 being used as the activating protease in the assay system .

Brain Penetration vs. Broad‑Spectrum

Reported

JNJ0966: 6.2‑fold brain enrichment (10 mg/kg oral)
Ilomastat: minimal brain penetrance; SB‑3CT prodrug required

Supports CNS exposure‑model interpretation

Mouse PK, LC‑MS/MS; n=3‑4

Evidence Dimension	Inhibition of pro-MMP-9 zymogen activation
Target Compound Data	IC50 = 440 nM; significant reduction in active MMP-9 generation at 10 μM (p < 0.0001 vs. DMSO control)
Comparator Or Baseline	DMSO vehicle control (no inhibition of maturation)
Quantified Difference	≥95% reduction in active MMP-9 generation at 10 μM based on gelatinase activity assay data
Conditions	In vitro biochemical assay; pro-MMP-9 reacted with catMMP-3 (0, 20, 40, 60 min) ± 10 μM JNJ0966; detection by gelatin zymography and immunoblotting

Why This Matters

The 440 nM IC50 provides researchers with a validated concentration benchmark for experimental design, enabling reproducible dose-response studies and facilitating comparison of JNJ0966 efficacy across different cell-based and in vivo models.

• [1] Scannevin RH, Alexander R, Haarlander TM, et al. Figure 2: JNJ0966 reduced proMMP-9 maturation. J Biol Chem. 2017;292(43):17963-17974. PMC5663893. View Source

Structural Basis for MMP-2 Selectivity

Oral administration of JNJ0966 at doses of 10 mg/kg and 30 mg/kg significantly diminishes the clinical disease score in the mouse experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis . This in vivo efficacy demonstrates that the zymogen activation inhibition mechanism translates to a functional disease outcome, distinguishing JNJ0966 from catalytic inhibitors that have largely failed to show clinical benefit. Notably, JNJ0966 is brain penetrant , enabling central nervous system applications. In contrast, SB-3CT—despite its potent MMP-2/9 inhibition (Ki 13.9 nM/600 nM respectively)—exhibits poor water solubility and is primarily metabolized to a more potent metabolite (p-hydroxy SB-3CT), requiring a prodrug formulation (O-phosphate prodrug) to enhance water solubility by more than 2000-fold for in vivo use [1].

Structural Basis (PDB 5UE4)

Head‑to‑head

JNJ0966 binds pro‑domain cleavage pocket (Arg‑106); pocket absent in MMP‑2

Structurally validated selectivity context

1.8 Å co‑crystal, pro‑MMP‑9desFnII

Evidence Dimension	In vivo efficacy and drug-like properties
Target Compound Data	EAE clinical disease score reduction at 10 mg/kg and 30 mg/kg oral doses; brain penetrant; soluble in DMSO at 50-72 mg/mL (111-200 mM)
Comparator Or Baseline	SB-3CT: poor water solubility, metabolized to p-hydroxy SB-3CT (more potent metabolite); requires O-phosphate prodrug formulation to enhance solubility >2000-fold for in vivo use
Quantified Difference	JNJ0966 is suitable for direct in vivo oral dosing; SB-3CT requires prodrug formulation for acceptable in vivo solubility
Conditions	Female C57Bl/6 mice age 6-8 weeks; EAE model; oral gavage administration

Why This Matters

For researchers planning in vivo MMP-9 studies, JNJ0966 offers a validated oral dosing regimen with demonstrated CNS penetration and established disease model efficacy—eliminating the formulation complexity required for SB-3CT and providing direct translational relevance.

• [1] Hadass O, Tomlinson RE, Gooyit M, et al. Water-Soluble MMP-9 Inhibitor Reduces Lesion Volume after Severe Traumatic Brain Injury. ACS Chem Neurosci. 2015;6(12):1923-1932. View Source

EAE Efficacy vs. Dexamethasone

JNJ0966 is available from multiple verified commercial suppliers with documented purity specifications enabling informed procurement decisions. Selleck Chemicals provides batch-specific Certificate of Analysis showing 99.57% purity with HPLC verification . MedChemExpress offers JNJ0966 at 99.80% purity with HPLC documentation . Sigma-Aldrich (MilliporeSigma) supplies the compound at ≥98% (HPLC) purity . R&D Systems (Tocris) provides the compound at ≥98% purity . This cross-supplier consistency in purity specifications (>98% across all major vendors) ensures batch-to-batch reproducibility for rigorous experimental protocols.

EAE Model Response vs. Dex

Reported comparator context

Dose‑dependent clinical score reduction, delayed onset (10/30 mg/kg b.i.d.)
Dexamethasone 1 mg/kg positive control

Reported model‑response endpoint context

MOG‑EAE, C57BL/6 mice; n not specified

Evidence Dimension	Commercial supplier purity specifications
Target Compound Data	99.57% (Selleck, batch S569602), 99.80% (MedChemExpress), ≥98% (Sigma-Aldrich), ≥98% (R&D Systems/Tocris)
Comparator Or Baseline	Industry standard for research-grade small molecules: typically ≥95-98% purity
Quantified Difference	All commercial sources exceed industry standard minimum purity threshold; highest verified batch purity 99.80%
Conditions	HPLC analysis; vendor-specific quality control protocols

Why This Matters

Verified purity specifications across multiple suppliers provide procurement flexibility while ensuring experimental reproducibility; researchers can select vendors based on availability, pricing, and batch-specific quality documentation.

Antiepileptogenic Activity in Early-Life Seizures

The co-crystal structure of pro-MMP-9 desFnII complexed with JNJ0966 has been solved by X-ray diffraction at 1.8 Å resolution (PDB ID: 5UE4), providing definitive structural evidence for the compound's unique allosteric binding mode [1]. The structure reveals that JNJ0966 binds to a structural pocket in proximity to the MMP-9 zymogen cleavage site near Arg-106, which is entirely distinct from the catalytic domain [2]. This structural pocket is not conserved in MMP-2, explaining the >227-fold selectivity for pro-MMP-9 over pro-MMP-2 zymogen activation . In contrast, catalytic inhibitors like SB-3CT target the zinc-binding catalytic site, which is highly conserved across MMP family members and thus cannot achieve comparable selectivity .

Antiepileptogenic Activity

Data to verify

Abolished seizure induction in zebrafish PTZ model; normalized seizure threshold

Supports seizure model endpoint review; class‑level inference

Zebrafish larvae, independent validation pending

Evidence Dimension	Binding site location and molecular mechanism
Target Compound Data	Binds structural pocket near Arg-106 cleavage site in prodomain; 1.8 Å X-ray co-crystal structure (PDB: 5UE4); zero binding to catalytic domain
Comparator Or Baseline	SB-3CT and other catalytic inhibitors bind the conserved zinc-containing catalytic domain; batimastat, marimastat, GM6001 all target catalytic site
Quantified Difference	JNJ0966 binding site is unique to pro-MMP-9 and not conserved in MMP-2; catalytic site is >40% identical across MMP family members
Conditions	X-ray crystallography of recombinant human pro-MMP-9 desFnII construct; PDB deposition 5UE4

Why This Matters

The availability of a high-resolution co-crystal structure enables rational experimental design, including the ability to verify compound identity through structural alignment, perform structure-activity relationship (SAR) studies, and definitively confirm that the compound binds its intended target via the documented mechanism.

• [1] Alexander RS, Spurlino J, Milligan C. proMMP-9desFnII complexed to JNJ0966 inhibitor. PDB ID: 5UE4. Resolution: 1.80 Å. 2016. View Source
• [2] Scannevin RH, Alexander R, Haarlander TM, et al. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation. J Biol Chem. 2017;292(43):17963-17974. View Source

JNJ0966 Unique Application Scenarios

Neuroinflammatory Disease Models (EAE, TBI, Stroke)

JNJ0966 has been validated in the mouse EAE model of multiple sclerosis, where oral dosing at 10-30 mg/kg significantly reduces clinical disease severity . The compound's documented brain penetration makes it particularly suited for CNS applications. In a larval zebrafish model of early-life seizures (ELS), pharmacological inhibition of pro-MMP-9 conversion to active MMP-9 using JNJ0966 for the first hour post-ELS was sufficient to return memory performance and seizure susceptibility to control levels [1]. This application scenario demonstrates JNJ0966's utility in epilepsy research, neurodevelopmental studies, and investigations of MMP-9-mediated blood-brain barrier disruption. For procurement in CNS research, the brain penetrant property distinguishes JNJ0966 from peripherally restricted MMP inhibitors.

Developmental Epileptogenesis & Synaptic Plasticity

JNJ0966 inhibits cell invasion in human HT-1080 fibrosarcoma cells with an IC50 of 1 μM in Calcein AM staining-based fluorometric analysis following 24-hour treatment . This validates the compound for use in cancer invasion and metastasis studies where MMP-9 zymogen activation is implicated in extracellular matrix degradation and tumor cell migration. The mechanism-based selectivity ensures that observed anti-invasive effects are attributable to inhibition of pro-MMP-9 activation rather than off-target catalytic MMP inhibition, enabling cleaner interpretation of MMP-9-specific biology in oncology research .

Target Engagement & Biomarker Discovery

JNJ0966 has been utilized to specifically inhibit MMP-9 expression and activity in studies of renovascular hypertension and cardiovascular remodeling . In the CAM (chorioallantoic membrane) model, the compound (designated MMP9i) significantly reduced tumor size and weight and prevented severe hemorrhage in experimental mixtures . This application scenario supports procurement for studies examining the role of pro-MMP-9 activation in vascular pathology, angiogenesis, and hypertensive disease mechanisms. The ability to selectively block zymogen activation without affecting basal catalytic MMP activity makes JNJ0966 particularly valuable for distinguishing acute versus chronic MMP-9 contributions in cardiovascular models.

MMP-9 Pathway Dissection & Functional Genomics

The 1.8 Å resolution co-crystal structure of pro-MMP-9 desFnII bound to JNJ0966 (PDB: 5UE4) provides a validated structural template for molecular modeling, structure-based drug design, and SAR studies of allosteric MMP-9 inhibitors . Researchers can use this structural information for computational docking studies, pharmacophore modeling, and rational design of next-generation zymogen activation inhibitors. Additionally, the compound's well-characterized IC50 (440 nM) and established biochemical assays for monitoring pro-MMP-9 maturation make it an ideal positive control for high-throughput screening campaigns seeking novel allosteric MMP-9 modulators. The structural data enables direct verification of compound-target engagement in crystallographic fragment screening and biophysical assay development.

Application

Selection Property

Validation Focus

Neuroinflammatory Disease Models

Brain‑penetrant allosteric pro‑MMP‑9 activation blockade

Model‑specific endpoint response without MMP‑2 interference

Developmental Epileptogenesis & Plasticity

Basal MMP‑9‑sparing mechanism; chronic oral dosing feasibility

Juvenile‑model developmental endpoint integrity

Target Engagement & Biomarker Discovery

Structurally validated allosteric binding mode

Pro‑MMP‑9 conversion assay calibration; off‑target catalytic inhibition exclusion

MMP‑9 Pathway Dissection & Functional Genomics

Reported high isoform selectivity over MMP‑2 and other MMPs

CRISPR‑rescue phenotype‑assignment confidence

• [1] Targeting MMP-9 activation after early-life seizures reduces seizure susceptibility and memory deficits in a larval zebrafish model. Neurobiol Dis. 2025;212:106978. View Source
• [2] Scannevin RH, Alexander R, Haarlander TM, et al. J Biol Chem. 2017;292(43):17963-17974. View Source
• [3] Specific inhibition of MMP-9 expression significantly reduces blood pressure and improves cardiovascular remodeling in renovascular hypertensive rats. CNKI. 2025. View Source
• [4] Opposing MMP-9 Expression in Mesenchymal Stromal Cells and Head and Neck Tumor Cells after Direct 2D and 3D Co-Culture. Int J Mol Sci. 2023;24(2):1293. View Source
• [5] Alexander RS, Spurlino J, Milligan C. proMMP-9desFnII complexed to JNJ0966 inhibitor. PDB ID: 5UE4. 1.8 Å. View Source